Cas no 36930-73-1 (2-Benzothiazolesulfenamide,N-(1,1,3,3-tetramethylbutyl)-)

2-Benzothiazolesulfenamide,N-(1,1,3,3-tetramethylbutyl)- structure
36930-73-1 structure
Product Name:2-Benzothiazolesulfenamide,N-(1,1,3,3-tetramethylbutyl)-
CAS No:36930-73-1
MF:C15H22N2S2
MW:294.478580951691
CID:305502
PubChem ID:3015875
Update Time:2025-04-19

2-Benzothiazolesulfenamide,N-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolesulfenamide,N-(1,1,3,3-tetramethylbutyl)-
    • N-(1,3-benzothiazol-2-ylsulfanyl)-2,4,4-trimethylpentan-2-amine
    • N-(1,1,3,3-Tetramethylbutyl)benzothiazole-2-sulphenamide
    • NS00030126
    • DTXSID90190424
    • 36930-73-1
    • SCHEMBL1074460
    • EINECS 253-279-8
    • N-(1,1,3,3-TETRAMETHYLBUTYL)BENZOTHIAZOLE-2-SULFENAMIDE
    • Inchi: 1S/C15H22N2S2/c1-14(2,3)10-15(4,5)17-19-13-16-11-8-6-7-9-12(11)18-13/h6-9,17H,10H2,1-5H3
    • InChI Key: XKIDASBNXGXGLR-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2S1)NC(C)(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 294.12266
  • Monoisotopic Mass: 294.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 78.5Ų

Experimental Properties

  • Density: 1.13
  • Boiling Point: 389.9°Cat760mmHg
  • Flash Point: 189.6°C
  • Refractive Index: 1.598
  • PSA: 24.92
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